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Compound of Interest

Compound Name: Atropine oxide hydrochloride

Cat. No.: B1665318

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atropine oxide hydrochloride, a derivative of the well-known anticholinergic agent atropine,
presents a unique profile of physicochemical properties critical for its consideration in research
and pharmaceutical development. As a tertiary amine N-oxide, it exhibits distinct characteristics
compared to its parent compound, influencing its solubility, stability, and interaction with
biological systems. This technical guide provides a comprehensive overview of the core
physicochemical properties of Atropine oxide hydrochloride, complete with experimental
methodologies and visual representations of its mechanism of action and analytical workflows.

Core Physicochemical Properties

The fundamental physicochemical characteristics of Atropine oxide hydrochloride are
summarized below. This data is essential for formulation development, analytical method
design, and understanding its pharmacokinetic profile.
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Property Value Source
Molecular Formula C17H24CINOa [1112]
Molecular Weight 341.83 g/mol [1][3]
CAS Number 4574-60-1 [1][2]
Appearance White to pale beige solid [1114]
Melting Point 192-193 °C [1][3]

Slightly soluble in DMSO,
N Methanol, and Ethanol
Solubility _ [11[4]
(enhanced by heating and

sonication).

Estimated around 9.5 (pKb of
pKa . o [5]
amine oxides is ~4.5)

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and identification of
Atropine oxide hydrochloride. While specific spectra for this derivative are not widely
published, data for the parent compound, atropine, and its salts provide a strong reference.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2155755.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Atropine-oxide-hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2155755.htm
https://www.echemi.com/products/pid_Seven36066-atropinen-oxidehydrochloride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2155755.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Atropine-oxide-hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2155755.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB2155755.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2155755.htm
https://www.echemi.com/products/pid_Seven36066-atropinen-oxidehydrochloride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2155755.htm
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB2155755.htm
https://en.wikipedia.org/wiki/Amine_oxide
https://www.benchchem.com/product/b1665318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Technique Expected Characteristics

Spectral data for atropine hydrochloride is
available and can be used as a reference. Key
signals would include those for the aromatic
1H NMR protons of the phenyl group, the tropane ring
protons, and the N-methyl group. The N-oxide
formation would likely induce shifts in the

protons adjacent to the nitrogen atom.

Similar to *H NMR, the carbon spectrum would

show characteristic peaks for the phenyl, ester,
13C NMR and tropane moieties. The carbon atoms

bonded to the nitrogen would be most affected

by N-oxidation.

The IR spectrum is expected to show
characteristic absorption bands for the hydroxyl
group (O-H stretch), the ester carbonyl group
(C=0 stretch), the C-O stretch, and aromatic C-
H bonds. The N-O bond of the amine oxide

Infrared (IR) Spectroscopy

would also have a characteristic absorption.

Mass spectrometry would confirm the molecular
weight of the compound. Fragmentation

Mass Spectrometry (MS) patterns would likely involve the loss of the
tropic acid moiety and fragmentation of the

tropane ring.

Experimental Protocols

Detailed methodologies are crucial for the accurate determination of the physicochemical
properties of Atropine oxide hydrochloride. The following are generalized protocols that can
be adapted for this specific compound.

Melting Point Determination

Methodology: The melting point can be determined using a standard capillary melting point
apparatus. A small, finely powdered sample of Atropine oxide hydrochloride is packed into a
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capillary tube. The tube is placed in the apparatus, and the temperature is gradually increased.

The temperature range from which the substance begins to melt to when it is completely liquid

is recorded as the melting point.

Solubility Determination
Methodology (Shake-Flask Method):

Add an excess amount of Atropine oxide hydrochloride to a known volume of the desired
solvent (e.g., water, ethanol, DMSO) in a sealed flask.

Agitate the flask at a constant temperature for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant and filter it to remove any remaining solid
particles.

Analyze the concentration of the dissolved Atropine oxide hydrochloride in the filtrate
using a validated analytical method, such as High-Performance Liquid Chromatography
(HPLC) with UV detection.

The determined concentration represents the solubility of the compound in that solvent at the
specified temperature.

pKa Determination

Methodology (Potentiometric Titration):

Prepare a solution of Atropine oxide hydrochloride of known concentration in water.

Titrate the solution with a standardized solution of a strong base (e.g., NaOH) while
monitoring the pH using a calibrated pH meter.

Record the pH values after each addition of the titrant.

Plot the pH of the solution as a function of the volume of titrant added.
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e The pKa can be determined from the titration curve, typically at the half-equivalence point
where half of the amine has been neutralized.

Mechanism of Action and Signaling Pathway

Atropine oxide, the active moiety of Atropine oxide hydrochloride, functions as a competitive
antagonist of muscarinic acetylcholine receptors (mMAChRS).[6] These receptors are involved in
a wide range of physiological processes mediated by the parasympathetic nervous system.
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Caption: Competitive antagonism of the muscarinic acetylcholine receptor by Atropine Oxide.

Experimental Workflows
Synthesis of Atropine Oxide Hydrochloride

The synthesis of Atropine oxide hydrochloride typically involves the N-oxidation of atropine
followed by salt formation with hydrochloric acid.
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Caption: A general workflow for the synthesis of Atropine oxide hydrochloride.

Analytical Workflow for Purity Determination

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the
purity of Atropine oxide hydrochloride.
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Caption: A typical workflow for the purity analysis of Atropine oxide hydrochloride by HPLC.

Conclusion

This technical guide has provided a detailed overview of the essential physicochemical
properties of Atropine oxide hydrochloride. The data and protocols presented herein are
intended to serve as a valuable resource for researchers and professionals in the field of drug
development. A thorough understanding of these properties is paramount for the rational
design of formulations, the development of robust analytical methods, and the successful
progression of this compound through the research and development pipeline. Further
characterization, particularly quantitative solubility studies across a range of pH values and
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detailed spectroscopic analysis, will be beneficial for a more complete understanding of this
promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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